Cas no 90825-50-6 (Pentanedioic acid, 2,4-dicyano-, diethyl ester)

• Product Name: Pentanedioic acid, 2,4-dicyano-, diethyl ester
• CAS No: 90825-50-6
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 788389
• PubChem ID: 15932776
• Update Time: 2025-04-19

Pentanedioic acid, 2,4-dicyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-dicyano-, diethyl ester
• diethyl 2,4-dicyanopentanedioate
• SCHEMBL10902100
• MDTMKNDGWZBWNI-UHFFFAOYSA-N
• 90825-50-6
• DTXSID00579781
• 2,4-dicyanoglutaric acid diethyl ester

• Inchi： 1S/C11H14N2O4/c1-3-16-10(14)8(6-12)5-9(7-13)11(15)17-4-2/h8-9H,3-5H2,1-2H3
• InChI Key： MDTMKNDGWZBWNI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CC(C#N)C(=O)OCC)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų